Cas no 99067-57-9 (3-benzyl-5-chloro-1,2,4-thiadiazole)

3-benzyl-5-chloro-1,2,4-thiadiazole structure

99067-57-9 structure

Product Name:3-benzyl-5-chloro-1,2,4-thiadiazole

CAS No:99067-57-9

MF:C₉H₇ClN₂S

MW:210.683279275894

MDL:MFCD14707325

CID:2106028

PubChem ID:14763521

Update Time:2025-04-21

3-benzyl-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 3-benzyl-5-chloro-1,2,4-thiadiazole
- EN300-761194
- PUGFKQSEHPLELH-UHFFFAOYSA-N
- 1,2,4-Thiadiazole, 5-chloro-3-(phenylmethyl)-
- 3-Benzyl-5-chloro-[1,2,4]thiadiazole
- G22206
- DA-20402
- ZDA06757
- 99067-57-9
- SCHEMBL1021419
- AKOS014603294
- MFCD14707325
- MDL： MFCD14707325
- Inchi： 1S/C9H7ClN2S/c10-9-11-8(12-13-9)6-7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key： PUGFKQSEHPLELH-UHFFFAOYSA-N
- SMILES： ClC1=NC(CC2C=CC=CC=2)=NS1

Computed Properties

Exact Mass: 210.0018471Da
Monoisotopic Mass: 210.0018471Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 54Å²

3-benzyl-5-chloro-1,2,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM531253-1g	3-Benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9	97%	1g	$***	2023-05-29
abcr	AB387481-1 g	3-Benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		1 g	€467.00	2023-07-19
abcr	AB387481-5 g	3-Benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		5 g	€722.60	2023-07-19
abcr	AB387481-10 g	3-Benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		10 g	€935.60	2023-07-19
abcr	AB387481-25 g	3-Benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		25 g	€1,361.60	2023-07-19
TRC	B537225-50mg	3-benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		50mg	$ 70.00	2022-06-07
TRC	B537225-100mg	3-benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		100mg	$ 95.00	2022-06-07
TRC	B537225-500mg	3-benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9		500mg	$ 340.00	2022-06-07
Enamine	EN300-761194-0.05g	3-benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9	95%	0.05g	$56.0	2024-05-23
Enamine	EN300-761194-0.1g	3-benzyl-5-chloro-1,2,4-thiadiazole	99067-57-9	95%	0.1g	$83.0	2024-05-23

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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